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Compound of Interest

Compound Name: 2-(Furan-2-yl)-2-oxoacetaldehyde

Cat. No.: B102937

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Furan-2-yl)-2-oxoacetaldehyde, a derivative of the versatile furan scaffold, is a molecule of
interest in synthetic and medicinal chemistry. The furan ring is a common motif in a wide array
of biologically active compounds, contributing to a diverse range of pharmacological activities.
[1][2] This technical guide provides a summary of the known properties of 2-(Furan-2-yl)-2-
oxoacetaldehyde, alongside general methodologies for the synthesis and characterization of
related furan derivatives. While specific experimental data for this compound is limited in the
public domain, this guide aims to equip researchers with foundational knowledge.

Chemical and Physical Properties

The fundamental properties of 2-(Furan-2-yl)-2-oxoacetaldehyde are summarized in the table
below. These data are essential for its handling, characterization, and use in experimental
settings.
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Property Value Reference
Molecular Formula CeHa0s3 [3]
Molecular Weight 124.09 g/mol [3]

CAS Number 17090-71-0 [3][4]
Melting Point 68-70 °C [5]

SMILES Code O=CC(=0)C1=CC=C01 [3]

Storage Conditions Inert atmosphere, 2-8°C [3]

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 2-(Furan-2-yl)-2-
oxoacetaldehyde is not readily available in the cited literature, general methods for the
synthesis of related furan-containing compounds can provide valuable insights.

General Synthetic Approach

The synthesis of functionalized furans often involves the modification of a pre-existing furan
ring. For instance, the synthesis of 2-(furan-2-yl)-2-oxoacetic acid, a closely related compound,
has been achieved through a one-pot reaction starting from furfural and nitromethane.[6]
Another relevant synthetic procedure is the formylation of furan under adapted Vilsmeier
conditions to produce furan-2-carbaldehyde, which can be a precursor for further elaboration.

[7]

General Characterization Methods

The characterization of furan derivatives typically employs a combination of spectroscopic
techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
elucidating the structure of the molecule by identifying the chemical environment of the
hydrogen and carbon atoms, respectively.[7]
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« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in the molecule, such as the carbonyl (C=0) and furan ring vibrations.[7]

e Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight
and fragmentation pattern of the compound, confirming its identity.[7]

Biological Activity of Furan Derivatives

Furan-containing compounds are known to exhibit a broad spectrum of biological activities,
making them attractive scaffolds for drug discovery.[1][2]

Antimicrobial Activity

Numerous furan derivatives have demonstrated potent antibacterial and antifungal properties.
[1] The specific substitutions on the furan ring play a significant role in modulating their
antimicrobial efficacy.

Anti-inflammatory and Antioxidant Properties

Furan derivatives have been investigated for their anti-inflammatory and antioxidant activities.
[8] These properties are often attributed to their ability to scavenge free radicals and modulate
inflammatory pathways.[8]

Neuroprotective Potential

Recent research has highlighted the neuroprotective potential of furan-containing compounds.
[8] Their antioxidant and anti-inflammatory effects are considered key mechanisms in mitigating
neuronal damage associated with neurodegenerative diseases.[8]

Experimental Workflow: General Synthesis of a
Furan Derivative

The following diagram illustrates a generalized workflow for the synthesis and characterization
of a furan derivative, based on common laboratory practices.
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Caption: A generalized workflow for the synthesis and characterization of a furan derivative.

Conclusion
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2-(Furan-2-yl)-2-oxoacetaldehyde represents a chemical entity with potential for further
investigation in various scientific domains, particularly in the development of novel therapeutic
agents. While specific experimental data for this compound remains scarce, the broader
understanding of furan chemistry and the biological significance of furan derivatives provide a
solid foundation for future research endeavors. The methodologies and general principles
outlined in this guide are intended to support researchers in their exploration of this and related
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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